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Compound of Interest

Compound Name: Myraldyl acetate

Cat. No.: B1169923

Introduction

Myraldyl acetate is a synthetic aroma chemical with a soft, floral, and slightly fruity fragrance,
reminiscent of jasmine and muguet.[1] Its application in perfumery, cosmetics, and household
products is valued for its stability and long-lasting character.[1][2][3] However, as a volatile
organic compound, its efficacy and longevity can be further enhanced through encapsulation,
which provides controlled release and protection from environmental degradation. These
application notes provide detailed protocols for the encapsulation of Myraldyl acetate using
two common and effective techniques: liposomal encapsulation and polymeric nanoparticle
encapsulation. These methods are particularly suited for hydrophobic molecules like Myraldyl

acetate.

Physicochemical Properties of Myraldyl Acetate

A summary of the key physicochemical properties of Myraldyl acetate relevant to its
encapsulation is presented in Table 1.
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Property Value Reference

) 4(3)-(4-Methyl-3-pentenyl)-3-
Chemical Name [4]
cyclohexenylmethyl acetate

Molecular Formula C15H2402 [1][4]
Molecular Weight 236.35 g/mol [1114]
Appearance Colorless liquid [4]

Floral, jasmine, sweet, fruity,
Odor [4]
green

Insoluble in water; Soluble in

Solubility ethanol, oils U
Boiling Point 297 °C [1]
Flash Point > 100 °C [3]
Vapor Pressure (20°C) 0.0013 hPa [4]

Application Note 1: Liposomal Encapsulation of
Myraldyl Acetate using Thin-Film Hydration

Overview

Liposomes are vesicular structures composed of a lipid bilayer enclosing an aqueous core. For
hydrophobic compounds like Myraldyl acetate, the molecule is incorporated within the lipid
bilayer itself.[5] The thin-film hydration method is a widely used, reproducible technique for
preparing multilamellar vesicles (MLVs).[6][7] Subsequent extrusion can be used to produce
unilamellar vesicles (ULVs) of a desired size.

Experimental Workflow
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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 To cite this document: BenchChem. [Application Notes and Protocols for the Encapsulation
of Myraldyl Acetate]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1169923#encapsulation-techniques-for-myraldyl-
acetate]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt
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